N-[3-(3,5-dimethyl-4-isoxazolyl)propyl]-2-propyl-1,3-thiazole-4-carboxamide

• IUPAC Name: N-[3-(3,5-dimethyl-1,2-oxazol-4-yl)propyl]-2-propyl-1,3-thiazole-4-carboxamide
• InChI: InChI=1S/C15H21N3O2S/c1-4-6-14-17-13(9-21-14)15(19)16-8-5-7-12-10(2)18-20-11(12)3/h9H,4-8H2,1-3H3,(H,16,19)
• InChI Key: OXZLIDBJHUGMOS-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=NC(=CS1)C(=O)NCCCC2=C(ON=C2C)C
• Molecular Formula: C15H21N3O2S
• Molecular Weight: 307.4 g/mol

Description

N-[3-(3,5-dimethyl-4-isoxazolyl)propyl]-2-propyl-1,3-thiazole-4-carboxamide, commonly known as DMPT, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DMPT is an odorless, white crystalline powder that is soluble in water and alcohol.

Scientific Research Applications

DMPT has been extensively studied for its potential applications in various fields such as agriculture, aquaculture, and medicine. In agriculture, it has been used as a feed additive for livestock to improve growth performance and feed efficiency. In aquaculture, it has been used as a feeding attractant to enhance fish growth and improve feed utilization. In medicine, DMPT has been studied for its potential use in the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease.

Mechanism of Action

The mechanism of action of DMPT is not fully understood. However, it has been suggested that DMPT acts as a pheromone or a chemical signal that triggers the release of growth hormone-releasing hormone (GHRH) in the hypothalamus. GHRH then stimulates the release of growth hormone (GH) from the pituitary gland, which promotes growth and development.
Biochemical and Physiological Effects:
DMPT has been shown to have various biochemical and physiological effects. In livestock, it has been shown to improve growth performance, increase feed intake, and enhance feed efficiency. In fish, it has been shown to increase growth rate, improve feed utilization, and enhance immune function. In humans, DMPT has been studied for its potential use in the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease.

Advantages and Limitations for Lab Experiments

DMPT has several advantages for lab experiments. It is easy to synthesize and has a high purity level. It is also relatively stable and has a long shelf life. However, DMPT has some limitations for lab experiments. It can be expensive to produce in large quantities, and its mechanism of action is not fully understood.

Future Directions

There are several future directions for DMPT research. In agriculture, DMPT could be further studied as a feed additive to improve growth performance and feed efficiency in livestock. In aquaculture, DMPT could be further studied as a feeding attractant to enhance fish growth and improve feed utilization. In medicine, DMPT could be further studied for its potential use in the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease.
Conclusion:
In conclusion, DMPT is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research on DMPT could lead to significant advancements in agriculture, aquaculture, and medicine.

Synthesis Methods

DMPT can be synthesized by reacting 3,5-dimethyl-4-isoxazolecarboxylic acid with 3-bromopropylamine and propylthiocyanate in the presence of a base. The product is then purified by recrystallization to obtain pure DMPT.